Cas no 364770-61-6 ((Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide)

(Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide is a structurally optimized α,β-unsaturated amide derivative featuring a cyano group at the α-position and a chiral N-(1-phenylethyl) substituent. The (Z)-configuration of the prop-2-enamide moiety, combined with the electron-withdrawing 2,3-dichlorophenyl group, enhances electrophilic reactivity while maintaining stereochemical stability. The compound's unique architecture, particularly the presence of both cyano and dichlorophenyl groups, suggests potential as a Michael acceptor in asymmetric synthesis or as a pharmacophore in medicinal chemistry applications. The chiral phenylethylamine moiety may confer stereoselectivity in biological interactions. This molecule exhibits improved stability over analogous acrylamides due to steric protection from the phenyl substituent, while maintaining reactivity at the β-carbon. The dichlorophenyl group may enhance lipophilicity and membrane permeability in biochemical contexts.

(Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide structure

364770-61-6 structure

Product Name:(Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide

CAS No:364770-61-6

MF:C₁₈H₁₄Cl₂N₂O

MW:345.22256231308

CID:6588533

PubChem ID:132761154

Update Time:2025-07-02

(Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- 2-cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide
- Z44317762
- (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide
- 364770-61-6
- EN300-26580609
- Inchi： 1S/C18H14Cl2N2O/c1-12(13-6-3-2-4-7-13)22-18(23)15(11-21)10-14-8-5-9-16(19)17(14)20/h2-10,12H,1H3,(H,22,23)/b15-10-
- InChI Key： DKKKTQHCYCKKAB-GDNBJRDFSA-N
- SMILES： ClC1C(=CC=CC=1/C=C(/C#N)\C(NC(C)C1C=CC=CC=1)=O)Cl

Computed Properties

Exact Mass: 344.0483185g/mol
Monoisotopic Mass: 344.0483185g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 491
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 52.9Å²

(Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26580609-0.05g		364770-61-6	90%	0.05g	$246.0	2023-09-13

(Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide Related Literature

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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

Additional information on (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide

Comprehensive Overview of (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide (CAS No. 364770-61-6)

The compound (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide, identified by its CAS No. 364770-61-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a dichlorophenyl moiety, and an N-(1-phenylethyl)prop-2-enamide backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets.

In recent years, the demand for innovative small molecules like 364770-61-6 has surged, driven by advancements in drug discovery and precision agriculture. The compound's Z-configuration and electrophilic properties contribute to its reactivity, making it a valuable intermediate in synthetic chemistry. Notably, its dichlorophenyl group is often associated with enhanced binding affinity in enzyme inhibition studies, a topic frequently searched by professionals in the field.

One of the most searched questions related to this compound is: "What are the synthetic routes for (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide?". The synthesis typically involves a Knoevenagel condensation followed by an amide coupling reaction, leveraging the reactivity of the cyanoacrylate intermediate. This process highlights the compound's versatility and aligns with the growing interest in green chemistry and atom-efficient methodologies.

The pharmacological potential of CAS No. 364770-61-6 is another hot topic. Preliminary studies suggest its relevance in modulating kinase activity, a key area in cancer research. Its structural analogs have shown promise in targeted therapy, addressing the need for selective inhibitors with minimal off-target effects. This aligns with the broader trend of personalized medicine, a frequently searched term in biomedical databases.

From an agrochemical perspective, the dichlorophenyl moiety in 364770-61-6 is reminiscent of motifs found in herbicides and fungicides. Researchers are exploring its derivatives for crop protection, particularly in the context of resistance management. This application is highly relevant given the increasing global focus on sustainable farming practices and food security.

The physicochemical properties of (Z)-2-Cyano-3-(2,3-dichlorophenyl)-N-(1-phenylethyl)prop-2-enamide also merit discussion. Its logP value and solubility profile are critical for formulation development, a topic often queried in pharmaceutical forums. The compound's stability under various pH conditions further enhances its utility in drug delivery systems.

In summary, CAS No. 364770-61-6 represents a multifaceted compound with applications spanning medicinal chemistry, agrochemical innovation, and material science. Its unique structure and reactivity continue to inspire research, addressing some of the most pressing challenges in healthcare and agriculture. As interest in tailored molecular designs grows, this compound is poised to remain a focal point in scientific exploration.